Cas no 1708437-52-8 (4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester)

• Product Name: 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester
• CAS No: 1708437-52-8
• MF: C₁₄H₁₂F₂N₂O₂
• MW: 278.254090309143
• CID: 5191427
• Update Time: 2025-05-22

4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester

• Inchi： 1S/C14H12F2N2O2/c1-2-20-14(19)10-8-17-13(18-11(10)12(15)16)9-6-4-3-5-7-9/h3-8,12H,2H2,1H3
• InChI Key： FJSMSWBNRBPBMX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(C(OCC)=O)C(C(F)F)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester

Recent Advances in the Study of 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester (CAS: 1708437-52-8)

4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester (CAS: 1708437-52-8) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of enzyme inhibition and anti-inflammatory applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for this compound, highlighting its efficient production via a multi-step reaction involving condensation and esterification. The researchers emphasized the compound's stability and high yield, making it a viable candidate for further pharmacological studies. The study also noted the compound's structural similarity to known kinase inhibitors, suggesting its potential role in targeted cancer therapies.

In another recent investigation, the biological activity of 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester was evaluated against a panel of enzymes, including COX-2 and PDE4. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated significant inhibitory effects, particularly on COX-2, which is a key enzyme in inflammatory pathways. These findings suggest that the compound could serve as a lead molecule for developing new anti-inflammatory drugs.

Further research has also explored the compound's pharmacokinetic properties. A preclinical study conducted by a team at the University of Cambridge (2024) investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. The study reported favorable oral bioavailability and moderate plasma protein binding, indicating its potential for oral administration in therapeutic settings. However, the researchers also noted the need for further optimization to improve its metabolic stability.

In addition to its therapeutic potential, 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester has been studied for its role in chemical biology. A recent paper in ACS Chemical Biology (2023) described its use as a fluorescent probe for detecting enzyme activity in live cells. The compound's unique photophysical properties allowed for real-time monitoring of enzymatic reactions, providing valuable insights into cellular processes.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Issues such as selectivity, toxicity, and scalability of synthesis need to be addressed in future studies. Nevertheless, the growing body of research underscores the compound's versatility and potential as a valuable tool in both drug discovery and chemical biology.

In conclusion, 4-Difluoromethyl-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester (CAS: 1708437-52-8) represents a promising candidate for further investigation in medicinal chemistry. Its diverse biological activities and favorable pharmacokinetic properties make it a compelling subject for ongoing and future research. As the field advances, this compound may pave the way for novel therapeutic agents and innovative chemical tools.